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Compound of Interest

Compound Name: L-Menthyl acetate

Cat. No.: B046590

Essential Safety and Handling Guide for L-Menthyl
Acetate

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of L-Menthyl acetate. It is intended for researchers, scientists, and drug
development professionals to ensure safe laboratory practices.

Physicochemical and Safety Data

The following table summarizes key quantitative data for L-Menthyl acetate, crucial for risk
assessment and safe handling.
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Property Value Source(s)
CAS Number 2623-23-6 [1][21[3]
Molecular Formula C12H2202 [2]
Molecular Weight 198.31 g/mol [1]
Appearance Colorless liquid [4115]
Odor Minty, menthol-like [5][6]
Boiling Point 228 - 229 °C (442 - 444 °F)
Flash Point 92.22 °C (198.00 °F) [Closed o
Cup]
Density 0.922 g/mL at 25 °C
Combustible liquid. Toxic to
Hazards aquatic life with long-lasting [819]

effects.

Operational and Disposal Plans

Adherence to the following procedural guidance is critical for minimizing risk and ensuring a

safe laboratory environment.

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against chemical exposure. The following equipment

must be worn when handling L-Menthyl acetate.

o Eye and Face Protection: Wear tightly fitting safety goggles. If there is a splash hazard, use

a face shield in addition to goggles.[10][11]

o Hand Protection: Use suitable chemical-resistant safety gloves.[12] Recommended materials

include nitrile rubber (0.4 mm), chloroprene rubber (0.5 mm), or butyl rubber (0.7 mm).[12]

» Body Protection: Wear closed work clothing, such as a lab coat, and long-sleeved attire to

prevent skin contact.[4][12] Body protection should be selected based on the specific tasks
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and potential for exposure.[10][12]

o Respiratory Protection: Under normal conditions with adequate ventilation, respiratory
protection is not typically required.[4] If vapors or mists are generated, or if working in a
poorly ventilated area, use a NIOSH-certified respirator.[10][11] For firefighting, a self-
contained breathing apparatus (SCBA) is mandatory.[1][2][12]

Safe Handling and Storage Protocol

Handling:

Always handle L-Menthyl acetate in a well-ventilated area, preferably within a chemical
fume hood.[8]

» Avoid direct contact with skin and eyes and prevent inhalation of vapor or mist.[2][3][6]

o Keep the substance away from all sources of ignition, including heat, sparks, and open
flames.[1][8][10] Take precautionary measures against static discharge.[2][10]

e Practice good industrial hygiene: do not eat, drink, or smoke in the work area. Wash hands
thoroughly after handling.[12]

Storage:
e Store in a cool, dry, and well-ventilated location.[1][2][8]

» Keep containers tightly closed to prevent leakage and contamination.[1][2][3][8] L-Menthyl
acetate is sensitive to moisture.[2]

» Store away from products that release odors, as it is odor-sensitive.[1][10]

Spill Management Protocol

In the event of a spill, follow these steps to ensure safe cleanup.

o Immediate Actions: Evacuate non-essential personnel from the spill area.[2] Remove all
sources of ignition.[2][8] Ensure the area is adequately ventilated.[2][8]

e Containment:
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o Small Spills: Contain the spill using an inert absorbent material such as sand, silica gel, or
general-purpose binder.[1][6][8]

o Large Spills: Dike the spillage to prevent further spread.[1]

o Cleanup and Decontamination:

o Carefully collect the absorbed material and place it into a suitable, closed, and properly
labeled container for hazardous waste disposal.[1][3]

o After the material has been removed, wash the spill area thoroughly.[2]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure.

Eye Contact: Immediately flush the affected eyes with plenty of water for at least 15 minutes,
holding the eyelids open.[1][4][8][12] Seek medical attention.[2][4][8]

o Skin Contact: Remove all contaminated clothing immediately.[1][2][12] Wash the affected
skin area thoroughly with soap and water.[3][8][12]

« Inhalation: Move the individual to fresh air and keep them calm.[1][2][12] If breathing is
difficult or stops, provide artificial respiration.[3] Consult a physician.[2][3]

¢ Ingestion: Do NOT induce vomiting.[2] If the person is conscious, rinse their mouth with
water and then have them drink 200-300 ml of water.[1][12] Never give anything by mouth to
an unconscious person.[2][3] Seek immediate medical advice.[2]

Disposal Plan

Proper disposal is essential to prevent environmental contamination.

e L-Menthyl acetate and any contaminated materials (e.g., absorbent pads, gloves) must be
treated as hazardous waste.[3]

» Dispose of contents and containers at a designated hazardous or special waste collection
point in accordance with all local, state, and federal regulations.[1][8]
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« Do not allow the product to enter drains, sewage systems, or waterways.[2]

Safety Workflow Diagram

The following diagram illustrates the logical workflow for handling L-Menthyl acetate, from
initial preparation to final disposal, including emergency protocols.

Safe Handling Workflow for L-Menthyl Acetate

Standard Operating Procedure

1. Pre-Use Safety Check
- Verify Ventilation
- Don Required PPE

2. Chemical Handling
- Avoid Inhalation & Contact ol Ea 1
- Keep Away from Ignition Sources

Exposure
Event

Emergency Protocols

Spill Response Exposure Response

< ORI g - Evacuate & Ventilate - Move to Fresh Air (Inhalation)

- Tightly Seal Container
- Store in Cool, Dry Place

- Absorb with Inert Material - Flush with Water (Skin/Eyes)
- Collect in Sealed Container - Seek Medical Attention

4. Waste Disposal
- Dispose of chemical and
contaminated materials as
hazardous waste.

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.aurochemicals.com/wp-content/uploads/2019/04/MENTHYL-ACETATE-Natural-SDS-1.pdf
https://www.benchchem.com/product/b046590?utm_src=pdf-body
https://www.benchchem.com/product/b046590?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: Workflow for L-Menthyl acetate handling and emergency response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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